Cas no 374795-89-8 (1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid)

1-(3-Fluorophenyl)-4-oxocyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative with a ketone and carboxylic acid functional group, making it a versatile intermediate in organic synthesis. The presence of the 3-fluorophenyl substituent enhances its utility in pharmaceutical and agrochemical applications, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. The cyclohexane scaffold provides structural rigidity, while the oxo and carboxyl groups offer reactive sites for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and functional group compatibility make it a reliable building block for research and industrial applications.

1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid structure

374795-89-8 structure

Product Name:1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid

CAS No:374795-89-8

MF:C₁₃H₁₃FO₃

MW:236.238927602768

MDL:MFCD17013938

CID:854152

PubChem ID:21955307

Update Time:2025-06-07

1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylic Acid
- METHYL 1-(3-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLATE
- 1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid
- DB-345222
- EN300-1848316
- 374795-89-8
- DTXSID90620731
- 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylicAcid
- CS-0269138
- AB90636
- SY020232
- SCHEMBL5768673
- MFCD17013938
- AKOS023451922
- MDL： MFCD17013938
- Inchi： 1S/C13H13FO3/c14-10-3-1-2-9(8-10)13(12(16)17)6-4-11(15)5-7-13/h1-3,8H,4-7H2,(H,16,17)
- InChI Key： WJOVDFRUNBGQSX-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

Exact Mass: 236.08500
Monoisotopic Mass: 236.08487243g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 250℃
Boiling Point: 413.0±45.0 °C at 760 mmHg
Flash Point: 203.6±28.7 °C
PSA: 54.37000
LogP: 2.29120
Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid Pricemore >>

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